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Compound of Interest

Compound Name: 1-fluoro-2,4-dimethoxybenzene

Cat. No.: B091222

CAS Number: 17715-70-7

This technical guide provides a comprehensive overview of 1-fluoro-2,4-dimethoxybenzene,
a key fluorinated building block for researchers, scientists, and professionals in drug
development and materials science. This document details its chemical and physical
properties, safety information, a representative synthesis protocol, and its applications, with a
focus on its role in the creation of complex molecules.

Physicochemical Properties

1-fluoro-2,4-dimethoxybenzene is a colorless to light yellow liquid.[1] Its key physical and
chemical properties are summarized in the table below for easy reference. The presence of a
fluorine atom and two methoxy groups on the benzene ring imparts unique electronic
properties, influencing its reactivity and making it a valuable intermediate in organic synthesis.

[1]
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Property Value Reference(s)
CAS Number 17715-70-7 [1]12]
Molecular Formula CsHoFO2 [1][2]
Molecular Weight 156.16 g/mol [3]
Appearance Colorless to light yellow liquid [1]
Density 1.188 g/mL at 25 °C [1]
Boiling Point 210 °C [4]
Purity 2 97% [1]
InChi Key QLINEPOEZGFNEA- 1]
UHFFFAOYSA-N
SMILES COclcce(F)c(OC)cl [1]

Safety and Handling

1-fluoro-2,4-dimethoxybenzene is classified as an acute toxicant if swallowed. Appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should

be worn when handling this compound. Work should be conducted in a well-ventilated area or

a fume hood.

GHS Hazard and Precautionary Statements:
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Category Code Statement Reference(s)
Hazard Statement H302 Harmful if swallowed [2]
Precautionary Wash skin thoroughly
P264 _
Statement after handling
] Do not eat, drink or
Precautionary )
P270 smoke when using
Statement ]
this product
IF SWALLOWED: Call
Precautionary a POISON CENTER
P301 + P312 S
Statement or doctor/physician if
you feel unwell
Precautionary ]
P330 Rinse mouth
Statement
Dispose of
Precautionary contents/container to
P501
Statement an approved waste
disposal plant
Synthesis

A common and effective method for the synthesis of 1-fluoro-2,4-dimethoxybenzene is the

Balz-Schiemann reaction.[5] This reaction involves the diazotization of the corresponding

aniline, 2,4-dimethoxyaniline, followed by fluorination.[5]

Experimental Protocol: Balz-Schiemann Reaction

Materials:
e 2,4-Dimethoxyaniline
» Hydrochloric Acid (HCI)

e Sodium Nitrite (NaNOz2)
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Tetrafluoroboric Acid (HBFa4)

Diethyl ether

Sodium bicarbonate (NaHCOs) solution

Anhydrous magnesium sulfate (MgSQOa)

Ice

Procedure:

Diazotization: Dissolve 2,4-dimethoxyaniline in a cooled aqueous solution of hydrochloric
acid. Slowly add a solution of sodium nitrite in water while maintaining the temperature below
5 °C with an ice bath. Stir the mixture for 30 minutes.

Formation of Diazonium Tetrafluoroborate: To the cold diazonium salt solution, add a chilled
solution of tetrafluoroboric acid. The diazonium tetrafluoroborate salt will precipitate.

Isolation of the Diazonium Salt: Filter the precipitate and wash it with cold water, followed by
cold diethyl ether.

Thermal Decomposition: Gently heat the dried diazonium tetrafluoroborate salt until the
evolution of nitrogen gas ceases. The crude 1-fluoro-2,4-dimethoxybenzene is obtained as
an oil.

Purification: The crude product can be purified by steam distillation or extraction with a
suitable organic solvent like diethyl ether. The organic layer is then washed with a sodium
bicarbonate solution, dried over anhydrous magnesium sulfate, and the solvent is removed
under reduced pressure to yield the purified product.

Disclaimer: This is a representative protocol and should be adapted and optimized based on

laboratory conditions and safety assessments.
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Synthesis of 1-fluoro-2,4-dimethoxybenzene via Balz-Schiemann Reaction.

Applications in Research and Development

1-fluoro-2,4-dimethoxybenzene serves as a versatile building block in the synthesis of more
complex molecules, particularly in the pharmaceutical and agrochemical industries.[3][6]

e Medicinal Chemistry: The introduction of a fluorine atom can significantly alter the
pharmacokinetic and pharmacodynamic properties of a drug molecule.[6] It can enhance
metabolic stability, improve binding affinity to target proteins, and increase bioavailability. 1-
fluoro-2,4-dimethoxybenzene provides a scaffold to introduce these beneficial properties
into novel drug candidates.[6]

o Agrochemicals: Similar to pharmaceuticals, the presence of fluorine can enhance the
efficacy and stability of pesticides and herbicides. This compound is used as an intermediate
in the development of new crop protection agents.[3]

e Materials Science: The unique electronic properties conferred by the fluorine and methoxy
groups make this compound of interest in the synthesis of advanced materials, including
polymers and liquid crystals.[6]

Biological Signaling Pathways

Currently, there is no publicly available scientific literature that describes the direct involvement
of 1-fluoro-2,4-dimethoxybenzene in any specific biological signaling pathways. Its primary
role reported in the literature is that of a synthetic intermediate. Further research would be
required to elucidate any potential biological activity and its mechanism of action.
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Logical Relationships in Application

The utility of 1-fluoro-2,4-dimethoxybenzene in various scientific fields is interconnected,
stemming from its fundamental chemical structure.
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Interconnectivity of properties and applications of 1-fluoro-2,4-dimethoxybenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-Depth Technical Guide to 1-fluoro-2,4-
dimethoxybenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b091222#1-fluoro-2-4-dimethoxybenzene-cas-
number-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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